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Compound of Interest

Compound Name: Butenafine

Cat. No.: B035027

This document provides comprehensive guidance on the safe handling and disposal of
Butenafine, a synthetic benzylamine antifungal agent, in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing exposure and environmental impact.

Hazard Identification and Safety Precautions

Butenafine hydrochloride is classified as harmful if swallowed or in contact with skin.[1][2][3] It
is also identified as very toxic to aquatic life with long-lasting effects.[4] Therefore, adherence to
strict safety protocols is mandatory.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1][4]

e H312: Harmful in contact with skin.[1][2][3]

e H410: Very toxic to aquatic life with long lasting effects.[4]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1][4]

e P270: Do not eat, drink or smoke when using this product.[1][4]
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e P273: Avoid release to the environment.[4]

e P280: Wear protective gloves/protective clothing.[1][2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against exposure
to Butenafine. The following PPE is required when handling this compound.

PPE Category Specification

Safety goggles with side-shields conforming to
Eye/Face Protection EN 166 (EU) or NIOSH (US).[5] A face shield

may be used for additional splash protection.[6]

Chemical-resistant, impervious gloves. The
Hand Protection exact breakthrough time should be confirmed

with the glove manufacturer.[1][4]

Impervious protective clothing, such as a lab
Skin and Body coat or gown.[4][5] For extensive handling,

coveralls may be necessary.[7]

A NIOSH-approved respirator is required if
Respiratory ventilation is inadequate or if dusts are
generated.[4][5]

Operational Plan for Handling Butenafine

A systematic approach to handling Butenafine is crucial for maintaining a safe laboratory
environment.

1. Preparation:
» Ensure a designated handling area is clean and uncluttered.
« Verify that an eye wash station and safety shower are accessible.[4]

o Confirm that all necessary PPE is available and in good condition.
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» Work within a properly functioning chemical fume hood or in an area with adequate exhaust
ventilation to minimize inhalation exposure.[2][4]

2. Handling:

» Avoid direct contact with the skin and eyes.[2][4]

e Minimize the formation of dust and aerosols.[2][4]

o Weigh and transfer the material carefully.

» After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]
3. Storage:

e Store in a cool, dry, and well-ventilated area.[2][4]

o Keep the container tightly sealed to prevent contamination and exposure.[2][4]

 Recommended storage temperature for the powder form is -20°C.[4]

Disposal Plan

Proper disposal of Butenafine and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Butenafine:
e Surplus and non-recyclable solutions must be disposed of as hazardous waste.
e Do not dispose of Butenafine down the drain.[2]

o Collect spillage and waste material in a suitable, labeled, and closed container for disposal
by an approved waste disposal company.[2][3][4]

2. Contaminated Materials:

e Any materials that have come into contact with Butenafine, such as gloves, paper towels,
and weighing papers, should be treated as hazardous waste and placed in a designated,
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sealed container.
3. Empty Containers:

o Unless otherwise specified, empty containers should be triple-rinsed with an appropriate
solvent.[8][9]

e The rinsate must be collected and disposed of as hazardous chemical waste.[8]

 After thorough rinsing, the container may be disposed of as regular waste, with the label
removed or defaced.[9]

Quantitative Data

Based on available safety data sheets, there are no established occupational exposure limit
values for Butenafine.[3][4]

Parameter Value

Occupational Exposure Limit No data available

Visual Workflow Guides

To further clarify procedural steps, the following diagrams illustrate key workflows for handling
Butenafine.
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Figure 1: Butenafine Handling Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butenafine in a laboratory setting.
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Figure 2: Butenafine Spill Response
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Caption: Step-by-step procedure for responding to a Butenafine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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